Cas no 57511-62-3 (Phosphoric acid,4-(methylsulfinyl)phenyl dipropyl ester)

• Product Name: Phosphoric acid,4-(methylsulfinyl)phenyl dipropyl ester
• CAS No: 57511-62-3
• MF: C₁₃H₂₁O₅PS
• MW: 320.34160399437
• CID: 378261
• PubChem ID: 181156
• Update Time: 2025-04-19

Phosphoric acid,4-(methylsulfinyl)phenyl dipropyl ester Chemical and Physical Properties

Names and Identifiers

• (4-methylsulfinylphenyl) dipropyl phosphate
• Phosphoric acid,4-(methylsulfinyl)phenyl dipropyl ester
• 4-(Methanesulfinyl)phenyl dipropyl phosphate
• DTXSID00973048
• 57511-62-3
• Phosphoric acid, 4-(methylsulfinyl)phenyl dipropyl ester
• Propaphos Sulfoxide

• Inchi： 1S/C13H21O5PS/c1-4-10-16-19(14,17-11-5-2)18-12-6-8-13(9-7-12)20(3)15/h6-9H,4-5,10-11H2,1-3H3
• InChI Key： VTYVSIDHERRFLH-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1)OP(=O)(OCCC)OCCC)=O

Computed Properties

• Exact Mass: 320.08483
• Monoisotopic Mass: 320.08473194g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 81Ų

Experimental Properties

• PSA: 61.83